Cas no 532418-28-3 (N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• CAS No: 532418-28-3
• MF: C₁₆H₁₁ClN₄O₃S₂
• MW: 406.866539239883
• CID: 6142004
• PubChem ID: 3310672
• Update Time: 2025-05-20

N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• N-[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide
• CCG-355614
• 532418-28-3
• F1838-3063
• N-(5-{[(4-chlorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• N-(5-((4-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• AKOS002690505

• Inchi： 1S/C16H11ClN4O3S2/c17-12-5-1-10(2-6-12)9-25-16-20-19-15(26-16)18-14(22)11-3-7-13(8-4-11)21(23)24/h1-8H,9H2,(H,18,19,22)
• InChI Key： AVKHLXPPKMXQJX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=C(Cl)C=C2)S1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 405.9961103g/mol
• Monoisotopic Mass: 405.9961103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide

N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide: A Comprehensive Overview

N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide (CAS No. 532418-28-3) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of benzamides and features a thiadiazole ring system, which is known for its versatility in various chemical applications. The presence of the thiadiazole ring and the methylsulfanyl group attached to the 4-chlorophenyl moiety introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

The synthesis of N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide involves a series of carefully designed organic reactions. The starting materials typically include aromatic chlorides, thioureas, and nitriles, which are subjected to condensation and cyclization reactions under specific conditions. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most notable applications of this compound is in the field of pharmacology. The thiadiazole ring is a well-known scaffold in drug design due to its ability to modulate various biological targets. Studies have shown that N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide exhibits potential anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The incorporation of methylsulfanyl and nitrobenzamide groups into the molecular structure imparts unique electronic characteristics, which are valuable in the design of advanced materials such as semiconductors and sensors. Recent research has focused on exploiting these properties for the development of high-performance electronic devices.

From an environmental perspective, understanding the degradation pathways of N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide is crucial for assessing its potential impact on ecosystems. Studies have revealed that this compound undergoes hydrolysis under specific conditions, leading to the formation of less toxic byproducts. These findings are essential for developing sustainable waste management strategies and ensuring compliance with environmental regulations.

Furthermore, the structural complexity of this compound makes it an ideal candidate for exploring advanced analytical techniques. Researchers have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and confirm its purity. These studies not only enhance our understanding of the compound's physical properties but also pave the way for its application in structural biology and drug discovery.

In conclusion, N-(5-{(4-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide (CAS No. 532418-28-3) is a multifaceted compound with significant potential across diverse fields. Its unique molecular architecture and functional groups make it a valuable tool in drug development, materials science, and environmental chemistry. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.